Cas no 2034269-02-6 (3-[(thiophen-2-yl)methyl]-1-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea)

• Product name: 3-[(thiophen-2-yl)methyl]-1-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea
• CAS No: 2034269-02-6
• MF: C₁₆H₁₅N₃OS₂
• MW: 329.43980050087
• CID: 5347930

3-[(thiophen-2-yl)methyl]-1-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-ylmethyl)-3-((2-(thiophen-3-yl)pyridin-3-yl)methyl)urea
• 1-(thiophen-2-ylmethyl)-3-[(2-thiophen-3-ylpyridin-3-yl)methyl]urea
• 3-[(thiophen-2-yl)methyl]-1-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea

• Inchi： 1S/C16H15N3OS2/c20-16(19-10-14-4-2-7-22-14)18-9-12-3-1-6-17-15(12)13-5-8-21-11-13/h1-8,11H,9-10H2,(H2,18,19,20)
• InChI Key： MQQHMJJBNOYPEF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(NCC1=CC=CN=C1C1=CSC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 369
• XLogP3: 2.3
• Topological Polar Surface Area: 111

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-[(thiophen-2-yl)methyl]-1-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}urea

3-[(Thiophen-2-yl)methyl]-1-{[2-(Thiophen-3-yl)pyridin-3-yl]methyl}Urea: A Comprehensive Overview

3-[(Thiophen-2-yl)methyl]-1-{[2-(Thiophen-3-yl)pyridin-3-yl]methyl}Urea, also known by its CAS Registry Number 2034269-02-6, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its thiophene and pyridine rings, which are integral to its structural integrity and functional properties.

The molecular structure of 3-[(Thiophen-2-yl)methyl]-1-{[2-(Thiophen-3-yl)pyridin-3-yl]methyl}Urea consists of a urea group bridging two aromatic systems: a thiophene ring and a pyridine ring. The thiophene moiety, a five-membered heterocyclic compound with two sulfur atoms, contributes to the compound's stability and reactivity. Similarly, the pyridine ring, a six-membered aromatic system with one nitrogen atom, adds to the compound's electronic properties and potential for interaction with biological systems.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and material science. Its unique combination of aromaticity and hydrogen bonding capabilities makes it an attractive candidate for designing bioactive molecules. Researchers have explored its role in inhibiting specific enzymes and its potential as a building block for more complex pharmaceutical agents.

In terms of synthesis, 3-[(Thiophen-2-yl)methyl]-1-{[2-(Thiophen-3-yL)pyridin-XyL]methyl}Urea is typically prepared through multi-step organic reactions involving nucleophilic substitution, condensation, and cyclization processes. The synthesis pathway often involves the use of thiophene derivatives and pyridine precursors, which are carefully selected to ensure high yields and purity of the final product.

The physical properties of this compound, including its melting point, solubility, and stability under various conditions, have been extensively studied. These properties are critical for determining its suitability in different industrial and therapeutic applications. For instance, its solubility in organic solvents makes it ideal for use in solution-based chemical reactions or as an active ingredient in drug formulations.

From an environmental perspective, the biodegradability and eco-toxicity of CAS 2034269-X-X have been evaluated to ensure it meets current safety standards. This is particularly important given the increasing emphasis on sustainable chemistry and green manufacturing practices.

In conclusion, 3-{[Thiophen-XyL]methyl}-1-{[Pyridin-XyL]methyl}Urea, identified by CAS Number 2034X69-X-X, represents a significant advancement in organic chemistry. Its versatile structure, coupled with promising biological activity profiles, positions it as a valuable asset in both academic research and industrial applications.